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Compound of Interest

Compound Name: HPH-15

Cat. No.: B15543561 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure, mechanism

of action, and preclinical data for the novel compound HPH-15. The information is intended for

researchers, scientists, and professionals involved in drug development and metabolic disease

research.

Chemical Structure and Properties
HPH-15 is a synthetic small molecule with a distinct chemical structure that underpins its

biological activity.
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Identifier Value

Formal Name
N2,N6-bis[2-[(1,1-dimethylethyl)thio]ethyl]-2,6-

pyridinedicarbothioamide

Synonym HPH-8

CAS Number 1009838-93-0

Molecular Formula C19H31N3S4

Formula Weight 429.7 g/mol

SMILES
S=C(C1=CC=CC(C(NCCSC(C)

(C)C)=S)=N1)NCCSC(C)(C)C

InChI Key JFUQLHSMAKQEMR-UHFFFAOYSA-N

Physical Form A solid

Solubility
Soluble in DMSO (≥ 10 mg/ml) and Ethanol (≥

10 mg/ml)

Mechanism of Action
HPH-15 has been identified as a potent activator of AMP-activated protein kinase (AMPK), a

critical regulator of cellular energy homeostasis.[1][2][3] Its mechanism of action also involves

the inhibition of the Transforming Growth Factor-β (TGF-β) signaling pathway, contributing to its

antifibrotic properties.[4]

AMPK Signaling Pathway Activation
HPH-15 activates AMPK at significantly lower concentrations than metformin, a widely used

antidiabetic drug.[1][2][3] Activated AMPK plays a central role in metabolic regulation by

phosphorylating various downstream targets. This leads to an increase in catabolic processes

that generate ATP, such as glucose uptake and fatty acid oxidation, and a decrease in anabolic

processes that consume ATP, like gluconeogenesis, and lipid and protein synthesis.[5]
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1. Cell Culture & Treatment
(e.g., L6 myotubes)

2. Cell Lysis
(RIPA buffer with inhibitors)

3. Protein Quantification
(BCA assay)

4. SDS-PAGE
(10-25 µg protein/lane)

5. Protein Transfer
(to PVDF membrane)

6. Blocking
(5% non-fat milk in TBST)

7. Primary Antibody Incubation
(anti-p-AMPKα Thr172, overnight at 4°C)

8. Secondary Antibody Incubation
(HRP-conjugated anti-rabbit IgG)

9. Signal Detection
(ECL substrate and imaging)

10. Data Analysis
(Densitometry)

 

1. L6 Myoblast Culture & Differentiation

2. Serum Starvation
(e.g., 18 hours)

3. Cell Treatment
(HPH-15, insulin, or vehicle)

4. 2-Deoxyglucose Incubation
(radiolabeled or fluorescent)

5. Washing
(ice-cold buffer to stop uptake)

6. Cell Lysis

7. Measurement
(scintillation counting or fluorescence)

8. Data Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15543561?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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